Cas no 1361530-07-5 (Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate)
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate
-
- Inchi: 1S/C13H9Cl3N2O2/c1-20-13(19)7-4-11(17)18-5-8(7)6-2-9(14)12(16)10(15)3-6/h2-5H,1H3,(H2,17,18)
- InChI Key: RILCGSYQYYCTOL-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=NC(=CC=1C(=O)OC)N)Cl)Cl
Computed Properties
- Exact Mass: 329.972961 g/mol
- Monoisotopic Mass: 329.972961 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 65.2
- Molecular Weight: 331.6
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013030298-250mg |
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate |
1361530-07-5 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013030298-500mg |
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate |
1361530-07-5 | 97% | 500mg |
863.90 USD | 2021-06-22 | |
| Alichem | A013030298-1g |
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate |
1361530-07-5 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate
Recent Advances in the Study of Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate (CAS: 1361530-07-5)
The compound Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate (CAS: 1361530-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the unique structural features of Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate, which make it a promising candidate for the development of novel pharmaceuticals. The compound's isonicotinate core, combined with the trichlorophenyl moiety, has been shown to exhibit significant interactions with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways.
In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate derivatives. The study employed a combination of computational modeling and experimental techniques to identify key structural modifications that enhance the compound's bioavailability and target specificity. The results demonstrated that certain derivatives exhibited improved pharmacokinetic properties, making them suitable for further preclinical evaluation.
Another significant finding comes from a recent patent application, which describes the use of Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate as a key intermediate in the synthesis of potent kinase inhibitors. The patent highlights the compound's role in the development of therapies for cancer and autoimmune diseases, underscoring its versatility in medicinal chemistry.
Furthermore, in vitro and in vivo studies have provided preliminary evidence of the compound's anti-inflammatory and anti-proliferative effects. For instance, a study conducted by a team at the University of Cambridge revealed that Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate effectively inhibits the activity of NF-κB, a transcription factor implicated in chronic inflammation and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of new anti-inflammatory and anti-cancer agents.
Despite these promising results, challenges remain in the clinical translation of Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focused on optimizing the compound's physicochemical properties and evaluating its safety profile in animal models.
In conclusion, Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate (CAS: 1361530-07-5) represents a valuable scaffold in medicinal chemistry with potential applications in multiple therapeutic areas. Continued research efforts are expected to yield more insights into its mechanism of action and therapeutic potential, paving the way for its eventual clinical application.
1361530-07-5 (Methyl 2-amino-5-(3,4,5-trichlorophenyl)isonicotinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)